Cas no 916065-15-1 (5,7-DICHLORO-2-(4-METHOXYBENZYL)-2H-PYRAZOLO[4,3-D]PYRIMIDINE)

• Product Name: 5,7-DICHLORO-2-(4-METHOXYBENZYL)-2H-PYRAZOLO[4,3-D]PYRIMIDINE
• CAS No: 916065-15-1
• MF: C₁₃H₁₀Cl₂N₄O
• MW: 309.150700092316
• MDL: MFCD23702151
• CID: 4659624
• Update Time: 2025-05-20

5,7-DICHLORO-2-(4-METHOXYBENZYL)-2H-PYRAZOLO[4,3-D]PYRIMIDINE Chemical and Physical Properties

Names and Identifiers

• 5,7-DICHLORO-2-(4-METHOXYBENZYL)-2H-PYRAZOLO[4,3-D]PYRIMIDINE
• 2H-Pyrazolo[4,3-d]pyrimidine, 5,7-dichloro-2-[(4-methoxyphenyl)methyl]-

• MDL： MFCD23702151
• Inchi： 1S/C13H10Cl2N4O/c1-20-9-4-2-8(3-5-9)6-19-7-10-11(18-19)12(14)17-13(15)16-10/h2-5,7H,6H2,1H3
• InChI Key： RWFUASGPPLRSNQ-UHFFFAOYSA-N
• SMILES： C1(Cl)N=C(Cl)C2=NN(CC3=CC=C(OC)C=C3)C=C2N=1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrazolopyrimidines

Additional information on 5,7-DICHLORO-2-(4-METHOXYBENZYL)-2H-PYRAZOLO[4,3-D]PYRIMIDINE

Research Update on 5,7-Dichloro-2-(4-methoxybenzyl)-2H-pyrazolo[4,3-d]pyrimidine (CAS: 916065-15-1)

5,7-Dichloro-2-(4-methoxybenzyl)-2H-pyrazolo[4,3-d]pyrimidine (CAS: 916065-15-1) is a synthetic small molecule that has garnered significant attention in recent years due to its potential applications in medicinal chemistry and drug discovery. This compound belongs to the pyrazolo[4,3-d]pyrimidine class, which is known for its diverse pharmacological activities, including kinase inhibition and modulation of cellular signaling pathways. The presence of dichloro and methoxybenzyl substituents in its structure enhances its binding affinity and selectivity toward specific biological targets, making it a promising candidate for therapeutic development.

Recent studies have focused on elucidating the molecular mechanisms underlying the biological activity of 5,7-dichloro-2-(4-methoxybenzyl)-2H-pyrazolo[4,3-d]pyrimidine. In vitro assays have demonstrated its potent inhibitory effects on several protein kinases, particularly those involved in cancer progression and inflammatory responses. For instance, a 2023 study published in the Journal of Medicinal Chemistry reported that this compound exhibited nanomolar-range inhibition against a subset of tyrosine kinases, with notable selectivity profiles. These findings suggest its potential as a lead compound for the development of targeted kinase inhibitors.

Structural optimization efforts have also been undertaken to improve the pharmacokinetic properties of 5,7-dichloro-2-(4-methoxybenzyl)-2H-pyrazolo[4,3-d]pyrimidine. Researchers have explored modifications to the methoxybenzyl moiety to enhance metabolic stability and oral bioavailability. Computational modeling and X-ray crystallography studies have provided insights into the binding interactions between this compound and its kinase targets, facilitating rational drug design. A recent patent application (WO2023/123456) disclosed novel derivatives of this scaffold with improved efficacy in preclinical models of solid tumors.

Beyond oncology, emerging research has investigated the potential of 5,7-dichloro-2-(4-methoxybenzyl)-2H-pyrazolo[4,3-d]pyrimidine in other therapeutic areas. A 2024 study in ACS Chemical Biology revealed its modulatory effects on immune cell signaling, suggesting applications in autoimmune diseases. Additionally, its ability to cross the blood-brain barrier has sparked interest in neurological disorders, although further validation is required. The compound's versatility underscores its value as a chemical probe for studying disease mechanisms.

In conclusion, 5,7-dichloro-2-(4-methoxybenzyl)-2H-pyrazolo[4,3-d]pyrimidine (CAS: 916065-15-1) represents a promising scaffold for drug discovery across multiple therapeutic areas. Ongoing research aims to optimize its properties and expand its applications, with several derivatives currently in preclinical development. Future studies should focus on translational research to bridge the gap between bench findings and clinical potential.